Cas no 843-29-8 (Benzenamine, 4,4'-methylenebis[N-ethyl-)

• Product Name: Benzenamine, 4,4'-methylenebis[N-ethyl-
• CAS No: 843-29-8
• MF: C₁₇H₂₂N₂
• MW: 254.369984149933
• CID: 667346
• PubChem ID: 3683177
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[N-ethyl- Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-[[4-(ethylamino)phenyl]methyl]aniline
• 843-29-8
• Benzenamine, 4,4'-methylenebis[N-ethyl-
• SCHEMBL1644806
• DTXSID00394996
• Bis-(p-ethylaminophenyl)-methane

• Inchi： 1S/C17H22N2/c1-3-18-16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)19-4-2/h5-12,18-19H,3-4,13H2,1-2H3
• InChI Key： WQDZHLOIQYRTQC-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC(=CC=1)CC1C=CC(=CC=1)NCC

Computed Properties

• Exact Mass: 254.178298710g/mol
• Monoisotopic Mass: 254.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 24.1Ų